Cas no 1019111-23-9 ([2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid)

• Product Name: [2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
• CAS No: 1019111-23-9
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 4676260
• Update Time: 2023-08-14

[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
• 2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
• BB 0260484
• 2-(dimethyl-1,2,4-triazol-4-yl)phenoxyacetic acid

• Inchi： 1S/C12H13N3O3/c1-8-13-14-9(2)15(8)10-5-3-4-6-11(10)18-7-12(16)17/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： WJEXRMNIYGGDDG-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1N1C(C)=NN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Topological Polar Surface Area: 77.2

[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives